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Compound of Interest

Compound Name: OG-L002 hydrochloride

Cat. No.: B10764183 Get Quote

Technical Support Center: OG-L002 Hydrochloride
Disclaimer: Information regarding "OG-L002 hydrochloride" is not widely available in public

technical literature. The following guide is based on the properties of the base compound OG-

L002, a known LSD1 inhibitor, and established best practices for handling and preparing stock

solutions of organic hydrochloride salts.[1][2][3][4] The provided molecular weight for the

hydrochloride salt is an approximation for calculation purposes.

Frequently Asked Questions (FAQs)
Q1: What is OG-L002 hydrochloride and what are its general properties?

A1: OG-L002 is a potent and specific inhibitor of the enzyme Lysine-specific demethylase 1

(LSD1), with an IC50 of 20 nM in cell-free assays.[1][3] As a hydrochloride salt, it is expected to

have improved solubility in aqueous solutions compared to its free base form. The salt form is

often preferred for in vitro and in vivo studies due to better bioavailability and stability.[5]

Q2: What is the recommended solvent for preparing a stock solution of OG-L002
hydrochloride?

A2: For organic hydrochloride salts, the initial choice of solvent depends on the experimental

requirements.
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For cell-based assays: Sterile, cell-culture grade Dimethyl Sulfoxide (DMSO) is commonly

used to create a high-concentration primary stock solution.[1][2] This is then further diluted in

an aqueous buffer or cell culture medium to the final working concentration.

For in vivo studies: The choice of solvent is more complex and depends on the route of

administration and toxicity. A common approach involves dissolving the compound in a small

amount of DMSO and then diluting it with a vehicle such as a solution of PEG300, Tween-80,

and saline.[1]

For biochemical assays: Anhydrous (dry) organic solvents like methanol or ethanol can be

suitable for initial dissolution before dilution into an aqueous assay buffer.[6]

Q3: How should I store the solid compound and its stock solutions?

A3:

Solid Compound: Store OG-L002 hydrochloride in a tightly sealed container in a cool, dry,

and well-ventilated area, protected from light.[7][8]

Stock Solutions: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles. Store these aliquots at -20°C or -80°C for long-term stability.[2][3] When stored at

-20°C, the solution is typically stable for up to one year, and at -80°C, for up to two years.[3]

Troubleshooting Guide
Problem 1: The OG-L002 hydrochloride powder is not dissolving in the chosen solvent.

Possible Cause: The concentration may be too high for the selected solvent, or the

compound may have low solubility in that specific solvent.

Solution:

Gentle Warming: Warm the solution in a water bath at 37°C for 10-15 minutes.

Sonication: Use an ultrasonic bath to aid dissolution.

Solvent Change: If the compound remains insoluble, a different solvent may be required.

For aqueous buffers, ensure the pH is appropriate, as the solubility of hydrochloride salts
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can be pH-dependent.[9]

Problem 2: The compound dissolves initially but precipitates out of the aqueous solution upon

dilution.

Possible Cause: This is common when diluting a high-concentration organic stock solution

(like DMSO) into an aqueous buffer. The compound's solubility limit in the final aqueous

solution has been exceeded.

Solution:

Lower the Final Concentration: The most straightforward solution is to work with a lower

final concentration of the compound.

Use a Surfactant: For in vivo preparations, including a surfactant like Tween-80 can help

maintain the compound's solubility.[1]

pH Adjustment: The pH of the final aqueous solution can influence the solubility of

hydrochloride salts.[9] Ensure the pH is in a range where the compound remains

protonated and soluble.

Problem 3: The stock solution appears cloudy or has turned a different color over time.

Possible Cause: This could indicate degradation of the compound, contamination, or

precipitation due to improper storage.

Solution:

Discard the Solution: It is best to discard the solution and prepare a fresh one from the

solid compound.

Review Storage Conditions: Ensure that stock solutions are stored in tightly sealed vials at

the recommended temperature and protected from light.[2][3] Avoid repeated freeze-thaw

cycles by preparing single-use aliquots.

Quantitative Data Summary
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Parameter Value/Recommendation Source/Notes

Compound Name OG-L002 Hydrochloride -

Molecular Weight (Base) 225.29 g/mol [1]

Assumed Molecular Weight

(HCl Salt)
~261.75 g/mol

Calculated as Base MW + HCl

MW (36.46)

Recommended Primary

Solvent
Dimethyl Sulfoxide (DMSO) [1][2]

Maximum Stock Concentration

(DMSO)
≥ 10 mM (~2.62 mg/mL) [2]

Storage (Solid) Cool, dry, dark place [7][8]

Storage (Stock Solution)
-20°C (1 year) or -80°C (2

years)
[3]

Experimental Protocol: Preparation of a 10 mM OG-
L002 Hydrochloride Stock Solution in DMSO
Objective: To prepare a 10 mM stock solution of OG-L002 hydrochloride in DMSO for use in

biological experiments.

Materials:

OG-L002 hydrochloride powder

Anhydrous, sterile-filtered DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile pipette tips

Procedure:
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Pre-analysis and Calculation:

Determine the required volume of the stock solution.

Calculate the mass of OG-L002 hydrochloride needed using the formula: Mass (mg) =

Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) Example for 1

mL of a 10 mM solution: Mass = 10 mM * 1 mL * 261.75 g/mol = 2.6175 mg

Weighing the Compound:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh the calculated amount of OG-L002 hydrochloride into the tube.

Dissolution:

Add the calculated volume of anhydrous DMSO to the tube containing the powder.

Vortex the tube for 1-2 minutes to facilitate dissolution.

If necessary, gently warm the tube in a 37°C water bath or sonicate for 5-10 minutes until

the solution is clear.

Storage:

Aliquot the stock solution into smaller, single-use sterile vials to minimize freeze-thaw

cycles.

Label each vial clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling chemical compounds.
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Handle OG-L002 hydrochloride and DMSO in a well-ventilated area or a chemical fume

hood.

Visualization of Experimental Workflow
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Workflow for OG-L002 HCl Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing and storing OG-L002
hydrochloride stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. glpbio.com [glpbio.com]

3. medchemexpress.com [medchemexpress.com]

4. caymanchem.com [caymanchem.com]

5. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations -
PMC [pmc.ncbi.nlm.nih.gov]

6. KiloMentor: Preparation of Pharmaceutical Salts [kilomentor.blogspot.com]

7. acid base - How do I store HCl safely? - Chemistry Stack Exchange
[chemistry.stackexchange.com]

8. ironcladenvironmental.com [ironcladenvironmental.com]

9. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [How to prepare OG-L002 hydrochloride stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764183#how-to-prepare-og-l002-hydrochloride-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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